Cas no 59994-21-7 (Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1))

• Product Name: Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1)
• CAS No: 59994-21-7
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 375800
• PubChem ID: 108869
• Update Time: 2025-04-19

Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1)
• N-(3-aminophenyl)-3-oxobutyramide monohydrochloride
• Butanamide, N-(3-aminophenyl)-3-oxo-, monohydrochloride
• N-(3-aminophenyl)-3-oxobutanamide hydrochloride (1:1)
• 59994-21-7
• DTXSID1069374
• EINECS 262-015-0
• NS00055599
• Butanamide, N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1)

• Inchi： 1S/C10H12N2O2.ClH/c1-7(13)5-10(14)12-9-4-2-3-8(11)6-9;/h2-4,6H,5,11H2,1H3,(H,12,14);1H
• InChI Key： QIBSDOIXYFFEEV-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC(C)=O)NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 228.06669
• Monoisotopic Mass: 228.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Boiling Point: 447.9°C at 760 mmHg
• Flash Point: 224.7°C
• PSA: 72.19